Cas no 81531-21-7 (2H-3,9a-Methano-1-benzoxepin-10-one, 5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3S,5S,5aS,6S,9S,9aR)-)

• Product Name: 2H-3,9a-Methano-1-benzoxepin-10-one, 5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3S,5S,5aS,6S,9S,9aR)-
• CAS No: 81531-21-7
• MF: C₂₉H₃₂O₇
• MW: 492.560189247131
• CID: 2700525
• Update Time: 2024-03-01

2H-3,9a-Methano-1-benzoxepin-10-one, 5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3S,5S,5aS,6S,9S,9aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-3,9a-Methano-1-benzoxepin-10-one, 5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-, (3S,5S,5aS,6S,9S,9aR)-
• [3S-(3alpha,5beta,5aalpha,6alpha,9beta,9aalpha)]-5,6-bis(Benzoyloxy)octahydro-9-hydroxy-2,2,5a,9-tetramethyl-2H-3,9a-methano-1-benzoxepin-10-one

• Inchi： 1S/C29H32O7/c1-26(2)20-17-22(35-25(32)19-13-9-6-10-14-19)28(4)21(34-24(31)18-11-7-5-8-12-18)15-16-27(3,33)29(28,36-26)23(20)30/h5-14,20-22,33H,15-17H2,1-4H3/t20-,21+,22+,27+,28+,29+/m1/s1
• InChI Key： IMNKAIBGTMGZHC-XOAARHKISA-N
• SMILES： O1[C@]23C(=O)[C@@]([H])(C[C@H](OC(=O)C4=CC=CC=C4)[C@]2(C)[C@@H](OC(=O)C2=CC=CC=C2)CC[C@@]3(O)C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• XLogP3: 3.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Agarofurans
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans
• Natural Products and Extracts Plant Extracts Plant based Mortonia greggii